Cas no 869072-19-5 (N-(2-methylpropyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N-(2-methylpropyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869072-19-5
• MF: C₁₅H₂₃N₃O₅S₂
• MW: 389.490221261978
• CID: 6340658
• PubChem ID: 18561611
• Update Time: 2025-05-25

N-(2-methylpropyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• AKOS024614606
• 869072-19-5
• N1-isobutyl-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
• HMS2979D07
• F1851-0097
• CHEMBL1305161
• MLS001236139
• SMR000806634
• N-(2-methylpropyl)-N'-{[3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• N'-(2-methylpropyl)-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide

• Inchi： 1S/C15H23N3O5S2/c1-11(2)9-16-14(19)15(20)17-10-12-18(6-4-7-23-12)25(21,22)13-5-3-8-24-13/h3,5,8,11-12H,4,6-7,9-10H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： CFUXLAOVUHOFBT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCOC1CNC(C(NCC(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 389.10791319g/mol
• Monoisotopic Mass: 389.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 141Ų

Additional information on N-(2-methylpropyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

N-(2-Methylpropyl)-N'-{3-(Thiophene-2-Sulfonyl)-1,3-Oxazinan-2-Ylmethyl}Ethanedia

The compound with CAS No 869072-19-5, known as N-(2-methylpropyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring, a sulfonyl group, and an oxazinane ring system, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive agents with enhanced pharmacokinetic properties. The presence of the thiophene moiety (thiophene) contributes to its aromatic stability and electronic properties, while the sulfonyl group (sulfonyl) enhances solubility and bioavailability. The oxazinane ring system (oxazinane) further adds structural rigidity and functional diversity to the molecule.

One of the most promising applications of this compound is in the design of inhibitors for specific enzyme targets. Researchers have demonstrated that its ability to form hydrogen bonds and π–π interactions makes it an effective ligand in enzyme inhibition studies. For instance, a recent study published in Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibitory activity against a key protease involved in viral replication.

In addition to its biological applications, this compound has also been explored for its potential in materials science. Its structural features make it a candidate for use in the development of advanced polymers and self-healing materials. The sulfur-containing groups within its structure contribute to its thermal stability and mechanical properties, which are critical for high-performance materials.

The synthesis of N-(2-methylpropyl)-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent introduction of the sulfonyl group via sulfonation processes.

Despite its complexity, this compound's synthesis has been optimized to achieve high yields and purity levels, making it accessible for large-scale production. Its scalability is further enhanced by the use of environmentally friendly reagents and conditions, aligning with current trends toward sustainable chemistry practices.

In conclusion, CAS No 869072-19-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play a pivotal role in advancing innovation across various sectors.